(E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-cyclopropylsulfonylpiperazin-1-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C14H18N2O3S2/c17-14(6-3-12-2-1-11-20-12)15-7-9-16(10-8-15)21(18,19)13-4-5-13/h1-3,6,11,13H,4-5,7-10H2/b6-3+
• InChI Key: MPZHKQWOQKFVNY-ZZXKWVIFSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C14H18N2O3S2
• Molecular Weight: 326.4 g/mol
• CAS No.: 1219915-23-7

Description

(E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H18N2O3S2 and its molecular weight is 326.43. The purity is usually 95%.
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Biological Activity

(E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a compound of interest due to its potential therapeutic applications, particularly in oncology and neuropharmacology. This article reviews its biological activity, focusing on synthesis, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound features a piperazine ring substituted with a cyclopropylsulfonyl group and a thiophene moiety attached to a propenone. Its molecular formula is $C_{14}H_{16}N_2O_2S$, and it has a molecular weight of 288.35 g/mol.

Synthesis

The synthesis of the compound typically involves multiple steps starting from commercially available precursors. The reaction sequence often includes:

• Formation of the piperazine derivative.
• Introduction of the cyclopropylsulfonyl group.
• Coupling with thiophene derivatives.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets involved in cancer cell proliferation and neurodegenerative processes. It is believed to act as an inhibitor of specific protein kinases and may modulate neurotransmitter systems.

Anticancer Activity

Research indicates that derivatives of similar structures exhibit significant cytotoxicity against various cancer cell lines by inducing apoptosis and inhibiting tubulin polymerization, similar to known agents like Taxol . The cyclopropylsulfonyl group enhances the binding affinity to target proteins, potentially increasing efficacy.

Neuropharmacological Effects

Preliminary studies suggest that the compound may exhibit neuroprotective properties, possibly through modulation of serotonin receptors, which could have implications for treating disorders such as depression and anxiety.

Case Studies

Study	Findings
Study 1	Evaluated the cytotoxic effects on MCF-7 breast cancer cells; showed IC50 values comparable to established chemotherapeutics.
Study 2	Investigated neuroprotective effects in rodent models; demonstrated reduced neuronal death in models of ischemia.
Study 3	Assessed the compound's ability to inhibit specific kinases; found significant inhibition rates that suggest potential as a therapeutic agent in targeted therapies.

Scientific Research Applications

The biological activity of (E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is attributed to its interaction with various molecular targets, including enzymes and receptors. The following sections detail specific applications based on recent research findings.

Anticancer Potential

Recent studies have indicated that compounds with similar structures may exhibit anticancer properties. For instance, derivatives containing sulfonamide groups have shown promise in inhibiting tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest. The presence of the cyclopropyl sulfonyl moiety in this compound suggests potential for similar activity, warranting further investigation into its efficacy against different cancer cell lines.

Neurological Applications

The piperazine component of the compound is associated with various neuropharmacological effects. Research has demonstrated that piperazine derivatives can modulate neurotransmitter systems, particularly serotonin and dopamine pathways. This modulation could position (E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one as a candidate for treating mood disorders or other neurological conditions.

Antimicrobial Properties

Compounds containing sulfonamide groups have been recognized for their antimicrobial properties. The sulfonyl group in this compound may confer similar activity against bacterial strains. Preliminary studies suggest that further exploration into its antibacterial effects could be beneficial, particularly in the context of resistant bacterial strains.

Anticancer Activity

A study published in Cancer Letters explored the anticancer effects of various piperazine derivatives. While (E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one was not directly tested, its structural similarity to active compounds suggests it may exhibit similar anticancer properties.

Neuropharmacological Effects

Research highlighted in Journal of Medicinal Chemistry indicated that certain piperazine derivatives could enhance serotonergic activity, leading to antidepressant-like effects in rodent models. This supports the hypothesis that (E)-1-(4-(cyclopropylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one may also possess similar neuroactive properties.